2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide

• IUPAC Name: 2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide
• InChI: InChI=1S/C13H14FN3O/c1-8-12(9(2)17(3)16-8)15-13(18)10-6-4-5-7-11(10)14/h4-7H,1-3H3,(H,15,18)
• InChI Key: MKFFPBKCLOMTSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C13H14FN3O
• Molecular Weight: 247.27 g/mol

Description

2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole-based molecule that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the production of pro-inflammatory cytokines and enzymes such as COX-2. This inhibition results in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide has various biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models of inflammation. Additionally, this compound has been shown to have a good safety profile, with no significant toxicity observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide is its potential as a therapeutic agent for various inflammatory diseases. Additionally, this compound has a good safety profile, making it a potential candidate for further development. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the study of 2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide. One potential direction is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Furthermore, studies are needed to explore the potential of this compound as a therapeutic agent for various inflammatory diseases. Finally, studies are needed to investigate the potential of this compound as a tool for studying the role of inflammation in various diseases.

Synthesis Methods

The synthesis of 2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide has been reported in several studies. One of the most commonly used methods involves the reaction of 2-fluorobenzoyl chloride with 1,3,5-trimethylpyrazole in the presence of a base such as triethylamine. This reaction results in the formation of 2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide, which can be purified through various methods such as column chromatography.

Scientific Research Applications

2-fluoro-N-(1,3,5-trimethylpyrazol-4-yl)benzamide has shown potential applications in various scientific research fields. One of the most significant applications is in the field of medicinal chemistry, where this compound has been studied for its potential as a therapeutic agent. Studies have shown that this compound has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases.